
Application Notes and Protocols: Cereclor as a
Flame Retardant in Polymers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cereclor

Cat. No.: B8269983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Cereclor™, a range

of chlorinated paraffins, as a flame retardant in various polymer systems. This document

includes detailed information on the mechanism of action, formulation guidelines, and

experimental protocols for evaluating the efficacy of Cereclor™ in enhancing the fire

resistance of polymers.

Introduction to Cereclor™ as a Flame Retardant
Cereclor™, a brand of chlorinated paraffins, is a versatile additive used extensively in the

polymer industry to impart flame retardancy.[1][2] These compounds are produced by the

chlorination of paraffinic hydrocarbon fractions, resulting in a range of products with varying

carbon chain lengths and chlorine content.[1] Cereclor™ grades are selected based on the

specific polymer and the desired flame retardant properties.[3][4]

The primary mechanism of flame retardancy for Cereclor™ involves the release of hydrogen

chloride (HCl) gas at elevated temperatures. This gas acts in the vapor phase to interrupt the

free radical combustion process, effectively quenching the flame.[5] Additionally, the formation

of a char layer can occur, which acts as a physical barrier, insulating the polymer from the heat

source and limiting the release of flammable volatiles.[6]

Cereclor™ is utilized in a variety of polymers, including:
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Polyvinyl Chloride (PVC)[7]

Polyethylene (PE)[6]

Natural Rubber (NR)[8]

Unsaturated Polyester Resins (UPR)[9]

Beyond its flame retardant properties, Cereclor™ also functions as a secondary plasticizer in

many formulations, particularly in flexible PVC, offering a cost-effective solution for achieving

both flexibility and fire safety.[10][11]

General Experimental Workflow
The evaluation of Cereclor™ as a flame retardant in a polymer matrix typically follows the

workflow outlined below.
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Sample Preparation

Flammability Testing

Data Analysis and Characterization

Polymer Resin Selection

Cereclor™ Grade and Concentration Selection

Compounding (e.g., Two-Roll Mill, Extruder)

Molding of Test Specimens (e.g., Compression Molding)

Limiting Oxygen Index (LOI) Test (ASTM D2863 / ISO 4589-2) UL-94 Vertical Burn Test (ASTM D3801 / IEC 60695-11-10)

Record LOI Values Determine UL-94 Classification (V-0, V-1, V-2)

Characterize Char Formation
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High Temperature Conditions

Polymer Matrix

Gas Phase Inhibition

Condensed Phase Action

Heat from Ignition Source

Polymer with Cereclor™

Decomposition of Cereclor™

Release of HCl gasChar Formation

Free Radical Quenching (H•, OH•)

Interruption of Combustion Cycle

Insulating Barrier
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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